4-(4-bromobutyl)-1-methyl-1H-pyrazole

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(4-bromobutyl)-1-methyl-1H-pyrazole: Synthesis, Identification, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(4-bromobutyl)-1-methyl-1H-pyrazole, a functionalized heterocyclic compound with potential applications in medicinal chemistry and materials science. As this molecule is not extensively documented in publicly available databases, this guide establishes a foundational understanding by proposing a robust synthetic pathway and detailing the expected analytical characterization. We present a logical, field-proven, three-step synthesis beginning with a Suzuki coupling, followed by hydroboration-oxidation, and culminating in bromination. Each step is explained with scientific rationale to ensure reproducibility and understanding. Furthermore, this guide offers an in-depth analysis of the expected spectroscopic data—including ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy—to facilitate the unambiguous identification and characterization of the title compound. Potential applications are discussed in the context of the versatile pyrazole scaffold in drug discovery.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone in modern organic and medicinal chemistry, recognized for its wide array of biological activities.[1][2] This five-membered heterocycle, containing two adjacent nitrogen atoms, is a privileged scaffold found in numerous FDA-approved drugs, including the anti-inflammatory celecoxib and the kinase inhibitor ruxolitinib.[3] The versatility of the pyrazole core allows for substitution at multiple positions, enabling fine-tuning of its physicochemical and pharmacological properties.[1]

Functionalized pyrazoles, such as 4-(4-bromobutyl)-1-methyl-1H-pyrazole, are of particular interest as they serve as valuable building blocks for further chemical modifications. The N-methyl group enhances metabolic stability, while the 4-substituted bromobutyl chain provides a reactive handle for introducing additional molecular complexity through nucleophilic substitution or coupling reactions. This makes the title compound a promising intermediate for the synthesis of novel bioactive molecules and advanced materials.[4]

Chemical Identity and Predicted Properties

As of the writing of this guide, a specific CAS number for 4-(4-bromobutyl)-1-methyl-1H-pyrazole has not been assigned in major chemical databases, suggesting its status as a novel or less-common research chemical. The identity must therefore be confirmed through the rigorous analytical techniques detailed in this guide.

Property	Predicted Value
Molecular Formula	C₈H₁₃BrN₂
Molecular Weight	217.11 g/mol
Appearance	Colorless to pale yellow liquid or low-melting solid
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF)
Boiling Point	>200 °C (estimated)
Starting Material CAS	15803-02-8 (4-Bromo-1-methyl-1H-pyrazole)[5]

Proposed Synthesis and Rationale

A robust and logical three-step synthesis is proposed to afford 4-(4-bromobutyl)-1-methyl-1H-pyrazole with high purity and yield. This pathway leverages well-established, high-yielding reactions, ensuring a reliable and scalable process.

Figure 1: Proposed three-step synthesis workflow for 4-(4-bromobutyl)-1-methyl-1H-pyrazole.

Step 1: Suzuki Coupling to Form the C-C Bond

The initial step involves a palladium-catalyzed Suzuki cross-coupling reaction to form the crucial carbon-carbon bond at the 4-position of the pyrazole ring.[6][7] This reaction is chosen for its high functional group tolerance and excellent yields.

• Starting Materials: 4-Bromo-1-methyl-1H-pyrazole and but-3-en-1-ylboronic acid pinacol ester.

• Catalyst System: A palladium catalyst such as Pd(PPh₃)₄ or a more modern Buchwald-type precatalyst is used. A base (e.g., Cs₂CO₃ or K₂CO₃) is required to activate the boronic ester.[6]

• Solvent: A mixture of an organic solvent (e.g., DME, THF, or dioxane) and water is typically used.

• Rationale: The Suzuki coupling provides a reliable method for creating a C(sp²)-C(sp³) bond. Using a butenylboronic ester allows for the introduction of a terminal alkene, which is the precursor for the desired hydroxyl group in the next step.

Step 2: Hydroboration-Oxidation for Anti-Markovnikov Alcohol Formation

The terminal alkene of 4-(but-3-en-1-yl)-1-methyl-1H-pyrazole is converted to a primary alcohol using a hydroboration-oxidation sequence. This method is selected for its high regioselectivity and stereospecificity.

• Reagents: Borane-tetrahydrofuran complex (BH₃·THF) followed by oxidation with hydrogen peroxide (H₂O₂) and sodium hydroxide (NaOH).

• Mechanism: The borane adds across the double bond in an anti-Markovnikov fashion, placing the boron atom on the less substituted carbon.[4][8] The subsequent oxidation with H₂O₂ replaces the carbon-boron bond with a carbon-oxygen bond with retention of stereochemistry.[9]

• Rationale: This two-step process reliably produces the terminal alcohol, 4-(4-hydroxybutyl)-1-methyl-1H-pyrazole, avoiding the formation of the secondary alcohol that would result from a direct acid-catalyzed hydration.[8]

Step 3: Bromination of the Primary Alcohol

The final step is the conversion of the primary alcohol to the target alkyl bromide. Phosphorus tribromide (PBr₃) is an excellent choice for this transformation.

• Reagent: Phosphorus tribromide (PBr₃).

• Mechanism: The reaction proceeds via an Sₙ2 mechanism, where the alcohol is first converted into a good leaving group (an O-PBr₂ species), which is then displaced by a bromide ion.[10]

• Rationale: PBr₃ is highly effective for converting primary and secondary alcohols to alkyl bromides with minimal side reactions, such as rearrangements, that can occur under acidic conditions (e.g., with HBr).[10][11]

Experimental Protocols

Protocol 1: Synthesis of 4-(4-Hydroxybutyl)-1-methyl-1H-pyrazole

• Suzuki Coupling: To a degassed solution of 4-bromo-1-methyl-1H-pyrazole (1.0 eq) and but-3-en-1-ylboronic acid pinacol ester (1.1 eq) in a 4:1 mixture of dioxane and water, add K₂CO₃ (2.5 eq) and Pd(dppf)Cl₂ (0.03 eq).

• Heat the reaction mixture to 80-90 °C and stir under an inert atmosphere for 12-16 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield 4-(but-3-en-1-yl)-1-methyl-1H-pyrazole.

• Hydroboration-Oxidation: Dissolve the purified alkene (1.0 eq) in dry THF under an inert atmosphere and cool to 0 °C.

• Add BH₃·THF (1.0 M in THF, 1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Cool the mixture back to 0 °C and slowly add a 3 M aqueous solution of NaOH, followed by the dropwise addition of 30% H₂O₂.

• Stir the mixture at room temperature for 1-2 hours.

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. The resulting 4-(4-hydroxybutyl)-1-methyl-1H-pyrazole is often pure enough for the next step or can be purified by chromatography.

Protocol 2: Synthesis of 4-(4-bromobutyl)-1-methyl-1H-pyrazole

• Dissolve 4-(4-hydroxybutyl)-1-methyl-1H-pyrazole (1.0 eq) in dry diethyl ether or dichloromethane under an inert atmosphere and cool to 0 °C.

• Add PBr₃ (0.4 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by pouring it into ice-cold water.

• Separate the organic layer, and extract the aqueous layer with the same solvent.

• Wash the combined organic layers with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final product, 4-(4-bromobutyl)-1-methyl-1H-pyrazole.

Analytical Identification and Characterization

Unambiguous identification of the synthesized molecule is critical. The following section details the expected results from standard analytical techniques.

Figure 2: Logic diagram for the analytical characterization of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR Spectroscopy (Predicted, 400 MHz, CDCl₃):

  • δ ~7.3-7.5 ppm (s, 1H): Proton at the C5 position of the pyrazole ring.

  • δ ~7.2-7.4 ppm (s, 1H): Proton at the C3 position of the pyrazole ring.

  • δ ~3.8-3.9 ppm (s, 3H): N-methyl protons.

  • δ ~3.4-3.5 ppm (t, J = 6.8 Hz, 2H): Methylene protons adjacent to the bromine (-CH₂Br).

  • δ ~2.5-2.6 ppm (t, J = 7.6 Hz, 2H): Methylene protons adjacent to the pyrazole ring.

  • δ ~1.8-2.0 ppm (m, 4H): Two central methylene protons of the butyl chain.

• ¹³C NMR Spectroscopy (Predicted, 101 MHz, CDCl₃):

  • δ ~138-140 ppm: C5 of the pyrazole ring.

  • δ ~128-130 ppm: C3 of the pyrazole ring.

  • δ ~118-120 ppm: C4 of the pyrazole ring.

  • δ ~38-40 ppm: N-methyl carbon.

  • δ ~33-35 ppm: Carbon bearing the bromine (-CH₂Br).

  • δ ~31-33 ppm: Methylene carbon adjacent to the pyrazole ring.

  • δ ~28-30 ppm: Central methylene carbons of the butyl chain.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): Expect two peaks of nearly equal intensity at m/z 216 and 218, corresponding to the ⁷⁹Br and ⁸¹Br isotopes, respectively. This M/M+2 pattern is a definitive indicator of a single bromine atom in the molecule.[3]

• Key Fragmentation Patterns:

  • [M - Br]⁺: A significant peak at m/z 137, corresponding to the loss of the bromine radical.

  • Cleavage of the Butyl Chain: Expect a series of peaks corresponding to the fragmentation of the alkyl chain, such as loss of C₂H₄ (28 Da) or C₃H₆ (42 Da).[12]

  • Pyrazole Ring Fragments: Peaks corresponding to the 1-methyl-4-methylenepyrazole cation or other fragments of the heterocyclic core may also be observed.[13]

Infrared (IR) Spectroscopy

• ~2950-2850 cm⁻¹: C-H stretching vibrations of the alkyl chain.

• ~3100-3150 cm⁻¹: C-H stretching of the pyrazole ring.

• ~1500-1550 cm⁻¹: C=N and C=C stretching vibrations within the pyrazole ring.[11][14]

• ~600-700 cm⁻¹: C-Br stretching vibration.

Potential Applications in Research and Drug Development

The structure of 4-(4-bromobutyl)-1-methyl-1H-pyrazole makes it a versatile intermediate for creating libraries of novel compounds for biological screening.

• Linker Chemistry: The bromobutyl group can act as a linker to attach the pyrazole core to other pharmacophores or solid supports for use in combinatorial chemistry.

• Kinase Inhibitors: The pyrazole scaffold is prevalent in many kinase inhibitors.[15] The bromobutyl chain allows for the introduction of various functional groups that can interact with the ATP-binding site or allosteric pockets of kinases.

• GPCR Ligands: Functionalized pyrazoles have been explored as ligands for G-protein coupled receptors. The alkyl chain can be modified to optimize ligand-receptor interactions.

• Agrochemicals: Pyrazole derivatives are also widely used as herbicides and insecticides.[4] This compound could serve as a precursor for new agrochemical agents.

Safety Information

While a specific material safety data sheet (MSDS) is not available, based on analogous structures (alkyl bromides and heterocyclic amines), the following precautions are advised:

• Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin. Alkylating agents like alkyl bromides can be irritants and potentially mutagenic.

• Storage: Store in a cool, dry place away from oxidizing agents.

References

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• Doc Brown's Chemistry. (n.d.). Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. Retrieved February 16, 2026, from [Link]

• JoVE. (2023, April 30). Video: Alkynes to Aldehydes and Ketones: Hydroboration-Oxidation. Retrieved February 16, 2026, from [Link]

• Visualize Organic Chemistry. (n.d.). Alkene hydroboration. Retrieved February 16, 2026, from [Link]

• Chemia. (2024, February 6). Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3). Retrieved February 16, 2026, from [Link]

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• JETIR. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Retrieved February 16, 2026, from [Link]

• Master Organic Chemistry. (2015, March 20). PBr3 and SOCl2. Retrieved February 16, 2026, from [Link]

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• Doc Brown's Chemistry. (n.d.). mass spectrum of 1-bromobutane C4H9Br. Retrieved February 16, 2026, from [Link]

• ResearchGate. (n.d.). Mass spectra of n-decane (A) and 1-bromodecane (B). Retrieved February 16, 2026, from [Link]

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• ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. Retrieved February 16, 2026, from [Link]

• ResearchGate. (2015, December 25). 13 C NMR spectra of 4-hydroxymethylpyrazoles and their chemical behavior at heating. Retrieved February 16, 2026, from [Link]

• PubChem. (n.d.). 1H-Pyrazole, 4-bromo-1-methyl-. Retrieved February 16, 2026, from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved February 16, 2026, from [Link]

• University of Missouri–St. Louis. (n.d.). 25. The Grignard Reaction. Retrieved February 16, 2026, from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved February 16, 2026, from [Link]

• Prof. Dr. H.-H. Limbach. (2003, March 4). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. Retrieved February 16, 2026, from [Link]

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Physicochemical Profiling & Synthetic Utility of Methyl-Pyrazole Alkyl Bromides

Executive Summary

Methyl-pyrazole alkyl bromides represent a critical class of bifunctional building blocks in medicinal chemistry, particularly in Fragment-Based Drug Discovery (FBDD) and the synthesis of kinase inhibitors. These intermediates combine the distinct electronic properties of the pyrazole ring—a bioisostere for imidazole and phenol—with a reactive alkyl bromide "warhead" suitable for nucleophilic substitution (

).

This guide provides a rigorous technical analysis of their physicochemical characteristics, stability profiles, and handling requirements. It moves beyond basic data sheets to offer mechanistic insights into regioselectivity, hydrolytic kinetics, and self-validating characterization protocols.

Structural Dynamics & Electronic Profiling

The Tautomeric Challenge

The defining characteristic of the parent 3(5)-methylpyrazole scaffold is its annular tautomerism. In solution, the hydrogen atom oscillates between

and . When subjecting this scaffold to alkylation with dibromoalkanes (to generate the target alkyl bromide), two regioisomers are thermodynamically and kinetically possible:

• 1-alkyl-3-methylpyrazole: Generally thermodynamically favored in non-polar solvents.[1]

• 1-alkyl-5-methylpyrazole: Often favored when steric hindrance is minimized or specific metal chelates are used.[1]

The position of the methyl group (

vs. ) significantly alters the dipole moment and the nucleophilicity of the remaining nitrogen, affecting subsequent coupling efficiency.

The Alkyl Bromide Warhead

The alkyl bromide chain (typically ethyl or propyl) serves as a soft electrophile. Unlike chlorides, which are often too inert, or iodides, which are unstable, the bromide offers an optimal balance of reactivity and shelf-stability. However, the proximity of the pyrazole nitrogen to the alkyl bromide carbon can lead to intramolecular cyclization (quaternization) if the chain length allows (e.g., forming a bicyclic pyrazolium salt), a critical degradation pathway discussed in Section 3.

Physicochemical Attributes

Table 1: Comparative Physicochemical Profile

Data modeled based on 1-(2-bromoethyl)-3-methylpyrazole vs. analogues.

Property	Value / Range	Mechanistic Insight
Molecular Weight	~189.05 g/mol	Low MW allows for high ligand efficiency (LE) in FBDD.[1]
LogP (Octanol/Water)	1.1 – 1.6	The methyl group adds ~0.5 log units compared to unsubstituted pyrazole, improving membrane permeability.
pKa (Conj. Acid)	2.5 – 3.0	The pyrazole nitrogen is weakly basic.[1][2] The electron-donating methyl group slightly increases basicity relative to parent pyrazole (pKa ~2.5).
Solubility	High (DMSO, MeOH, DCM)	Amphiphilic nature allows solubility in both polar aprotic and non-polar organic solvents.
Leaving Group Ability	Moderate ( )	Excellent for reactions with amines/thiols; requires activation (e.g., Finkelstein) for weaker nucleophiles.

Critical Stability & Reactivity Workflows

Hydrolytic Instability Mechanism

Alkyl bromides are susceptible to hydrolysis in aqueous environments, following pseudo-first-order kinetics.[1] For methyl-pyrazole alkyl bromides, this is complicated by the basicity of the pyrazole ring, which can act as an internal base or nucleophile.

Visualization: Degradation Pathways

The following diagram illustrates the competing pathways of hydrolysis (intermolecular) versus cyclization (intramolecular).

Caption: Competing degradation pathways. Path A dominates in aqueous buffers; Path B dominates in concentrated storage.[1]

Experimental Characterization Protocols

Protocol A: Regioisomer Determination via 1D NOE NMR

Objective: Distinguish between 1-(bromoalkyl)-3-methylpyrazole and 1-(bromoalkyl)-5-methylpyrazole. Standard 1H NMR is often insufficient due to overlapping chemical shifts.

• Sample Prep: Dissolve 10 mg of compound in

  (dry, neutralized with to prevent acid shifts).

• Irradiation: Irradiate the N-methylene protons (the

  attached to the nitrogen).[1]

• Observation:

  • 3-Methyl Isomer: You will observe a Nuclear Overhauser Effect (NOE) enhancement only at the pyrazole

    proton. No enhancement of the methyl group.

  • 5-Methyl Isomer: You will observe a strong NOE enhancement of the methyl group protons.[1]

• Validation: If NOE signals are weak, ensure the sample is deoxygenated (degassed), as paramagnetic oxygen quenches the NOE signal.

Protocol B: Hydrolytic Stability Kinetic Assay (HPLC)

Objective: Determine the half-life (

) of the alkyl bromide in your specific reaction buffer.

• Preparation: Prepare a 10 mM stock solution in Acetonitrile (MeCN).

• Initiation: Spike the stock into the target aqueous buffer (e.g., PBS pH 7.4) to a final concentration of 100 µM. Maintain temperature at 25°C or 37°C.

• Sampling: Inject onto RP-HPLC (C18 column) at

  min.

  • Mobile Phase: 5% to 95% MeCN in Water (+0.1% Formic Acid).

  • Detection: UV at 220 nm (pyrazole absorption).

• Calculation: Plot

  vs. time. The slope yields .

  • Acceptance Criteria: For library synthesis, ensure

    reaction time.

Synthetic Utility & Handling

Storage Recommendations

• Temperature: -20°C.

• Atmosphere: Argon or Nitrogen (hygroscopic salts accelerate hydrolysis).[1]

• Light: Amber vials (bromides are photosensitive, liberating

  radicals over time, leading to discoloration).

Reaction Optimization (The Finkelstein Adjustment)

If the alkyl bromide reacts sluggishly with your nucleophile (e.g., a sterically hindered amine), do not simply heat the reaction (which promotes hydrolysis/cyclization). Instead, generate the alkyl iodide in situ :

• Add: 0.1 – 0.5 equivalents of Sodium Iodide (NaI) or Tetrabutylammonium Iodide (TBAI).[1]

• Mechanism:

  displaces rapidly to form the alkyl iodide, which is a superior electrophile ( is a better leaving group), accelerating the coupling to the amine.

Visualization: Synthetic Workflow

Caption: Optimized workflow from raw material to target coupling, emphasizing isomer separation.

References

• Regioselectivity in Pyrazole Alkylation

  • Title: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols.[1][3]

  • Source:Journal of Organic Chemistry / ResearchG

  • URL:

• Hydrolytic Kinetics of Alkyl Halides

  • Title: Kinetics of the Hydrolysis of some alkyl halides.[1][4][5]

  • Source:Semantic Scholar

  • URL:

• pKa and Basicity of Pyrazoles

  • Title: pKa values of nitrogen heterocycles in acetonitrile and water.[1][6]

  • Source:European Journal of Organic Chemistry / University of Tartu

  • URL:

• General Pyrazole Properties

  • Title: Pyrazole - Compound Summary.[1][6][7][8][9]

  • Source:PubChem[1][10][11]

  • URL:

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Technical Guide: Operational Safety & Handling of 4-(4-bromobutyl)-1-methyl-1H-pyrazole

The following technical guide provides an in-depth, operational safety and handling protocol for 4-(4-bromobutyl)-1-methyl-1H-pyrazole . This document is designed for research scientists and process chemists, moving beyond the static limitations of a standard Safety Data Sheet (SDS) to offer a dynamic, risk-based operational framework.

Chemical Identity & Physicochemical Profile

Role: Electrophilic Building Block | Class: Alkyl Bromide / Heterocycle[1]

This compound serves as a critical intermediate in medicinal chemistry, utilized primarily to introduce the 1-methyl-1H-pyrazol-4-yl moiety via a butyl linker. Its primary utility lies in its terminal bromide, which acts as a leaving group for nucleophilic substitution (

) reactions.

Identification Data

Parameter	Detail
Chemical Name	4-(4-bromobutyl)-1-methyl-1H-pyrazole
CAS Number	1343174-56-0
Molecular Formula	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
Molecular Weight	217.11 g/mol
SMILES	CN1C=C(CCCCBr)C=N1
Structure	Pyrazole ring (N-methylated) attached to a 4-bromobutyl chain at position 4.[2][3][4][5][6][7][8][9]

Physicochemical Properties (Experimental & Predicted)

Note: As a specialized research intermediate, specific experimental constants are often unpublished. The values below represent high-confidence predicted ranges based on Structure-Property Relationship (SPR) algorithms for similar alkyl pyrazoles.

Property	Value / Range	Operational Implication
Physical State	Liquid (Viscous oil) or Low-melting solid	Likely to require warming for transfer if stored cold.
Boiling Point	~310–320°C (Predicted)	Low volatility at RT, but generates hazardous vapors upon heating.
Density	~1.35 ± 0.06 g/cm³	Denser than water; will sink in aqueous biphasic extractions.
Solubility	Soluble in DCM, DMF, DMSO, MeOH	Use polar aprotic solvents for reactions; chlorinated solvents for extraction.
Stability	Light & Moisture Sensitive	Store under inert gas (Argon/Nitrogen). Alkyl bromides can slowly hydrolyze or dehydrohalogenate.

Hazard Forensics & Toxicology

GHS Classification: WARNING

Mechanism of Toxicity (The "Why")

Unlike simple irritants, this compound possesses a reactive primary alkyl bromide tail.

• Alkylating Potential: The carbon attached to the bromine is electrophilic. Upon contact with biological nucleophiles (DNA bases, proteins), it can transfer the alkyl group, potentially causing genotoxicity or cytotoxicity.

• Lachrymator Effect: While not a potent lachrymator like benzyl bromide, alkyl bromides can irritate mucous membranes via hydrolysis to HBr on moist surfaces (eyes/lungs).

Risk Assessment Matrix

Hazard Category	GHS Code	Description	Precautionary Logic
Skin Irritation	H315	Causes skin irritation	Alkyl bromides defat skin and penetrate rapidly.[4] Double-gloving is mandatory.
Eye Irritation	H319	Causes serious eye irritation	Hydrolysis on the corneal surface releases acid. Chemical splash goggles required.
STOT - SE	H335	May cause respiratory irritation	Inhalation of aerosols allows systemic absorption. Handle only in a fume hood.

Safe Handling & Storage Protocols

Engineering Controls

• Primary Barrier: All open handling must occur within a certified chemical fume hood operating at a face velocity of >100 fpm.

• Secondary Containment: Use spill trays when transferring liquid volumes >10 mL to prevent bench contamination.

Personal Protective Equipment (PPE) Strategy

The permeation rate of alkyl bromides through standard latex is high.

• Hand Protection: Nitrile (minimum 5 mil) is acceptable for splash protection. For prolonged immersion or cleanup, use Silver Shield® (Laminate) or Viton® gloves.

  • Protocol: Change nitrile gloves immediately upon any splash.

• Eye Protection: ANSI Z87.1 Chemical Splash Goggles. Face shield recommended if conducting reactions >5g.

• Body Protection: Lab coat (buttoned) + long pants + closed-toe shoes.

Storage Integrity

• Temperature: Refrigerator (

  ).

• Atmosphere: Store under Argon or Nitrogen. Oxygen promotes radical degradation; moisture promotes hydrolysis.

• Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation.

Emergency Response Protocols

This workflow dictates the immediate actions required during accidental release or exposure.[10][11]

Emergency Decision Logic (Visualized)

Figure 1: Emergency Response Decision Tree for Alkyl Bromide Exposure.

Synthesis Application Context

Objective: Nucleophilic Substitution (

) to generate functionalized pyrazoles.

Reaction Optimization

The reactivity of the butyl bromide chain allows for clean substitution with amines, thiols, or alkoxides.

• Solvent Choice: Acetonitrile (ACN) or Dimethylformamide (DMF). Reasoning: Polar aprotic solvents stabilize the transition state and enhance nucleophile reactivity.

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ). Reasoning: provides the "Cesium Effect," improving solubility and reactivity of carboxylate/phenolate nucleophiles.

• Catalyst: Potassium Iodide (KI) (0.1 eq). Reasoning: In situ Finkelstein reaction converts the alkyl bromide to a more reactive alkyl iodide.

Standard Protocol (Example)

• Charge: Dissolve Nucleophile (1.0 eq) in dry DMF.

• Activate: Add

  (2.0 eq) and stir for 15 min.

• Addition: Add 4-(4-bromobutyl)-1-methyl-1H-pyrazole (1.1 eq) dropwise.

• Monitor: Heat to

  . Monitor via LC-MS (Look for M+Nucleophile-Br).

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine to remove DMF.

Synthesis Workflow (Visualized)

Figure 2: Standard

Synthesis Workflow using 4-(4-bromobutyl)-1-methyl-1H-pyrazole.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66861254, 4-(4-bromophenyl)-1-methyl-1H-pyrazole (Analogous Structure Reference). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• Lanxess. Product Safety Assessment: Alkyl Bromides. (General class toxicity data). Retrieved from [Link]

Sources

• 1. 368869-85-6 CAS MSDS (1-[4-(BROMOMETHYL)PHENYL]-1H-PYRAZOLE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 4-(4-Bromophenyl)-1-methyl-1h-pyrazole | C10H9BrN2 | CID 66861254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(bromomethyl)-1-methyl-1H-pyrazole | C5H7BrN2 | CID 43141470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 4-Bromo-1-methyl-1H-pyrazole Manufacturer & Supplier [punagri.com]
• 6. nbinno.com [nbinno.com]
• 7. 4-(4-Bromophenyl)-1-methyl-1H-pyrazole | 1191616-45-1 [sigmaaldrich.com]
• 8. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 15803-02-8 | 4-Bromo-1-methyl-1H-pyrazole | Bromides | Ambeed.com [ambeed.com]
• 10. kishida.co.jp [kishida.co.jp]
• 11. aksci.com [aksci.com]

The Strategic Evolution of Bromobutyl-Substituted Pyrazoles: Synthesis, Regiocontrol, and Medicinal Utility

This guide provides a comprehensive technical analysis of bromobutyl-substituted pyrazoles, focusing on their critical role as bifunctional linkers in the discovery of G-protein coupled receptor (GPCR) ligands and bivalent pharmacological agents.

Executive Summary & Historical Context

The bromobutyl-substituted pyrazole moiety—specifically 1-(4-bromobutyl)-1H-pyrazole —represents a cornerstone intermediate in modern medicinal chemistry. Its emergence in the late 20th century coincided with the rational design of "mixed pharmacophore" drugs, particularly for serotonergic (5-HT) and dopaminergic (D2) targets.

Historically, the pyrazole ring was identified as a "privileged scaffold" due to its bioisosteric resemblance to imidazole and pyrrole, offering unique hydrogen-bonding capabilities without the high basicity of imidazole. The "bromobutyl" chain (a 4-carbon alkyl linker terminated by a reactive bromine) became the gold standard for connecting this privileged headgroup to secondary amine "tails" (e.g., arylpiperazines). This specific chain length (

) was empirically found to be optimal for spanning the aspartic acid binding site and the hydrophobic accessory pocket in many aminergic GPCRs.

Synthetic Mastery: The Challenge of Mono-Alkylation

The synthesis of 1-(4-bromobutyl)pyrazoles presents a classic problem in organic synthesis: competing nucleophilic substitutions . The reaction involves the N-alkylation of a pyrazole (nucleophile) with 1,4-dibromobutane (electrophile).

The Chemoselectivity Paradox

The reaction has two primary failure modes:

• Bis-Alkylation (Dimerization): The product, 1-(4-bromobutyl)pyrazole, still contains a leaving group. If the reaction conditions are too vigorous or the stoichiometry is incorrect, a second equivalent of pyrazole attacks the product, forming the useless dimer 1,1'-(butane-1,4-diyl)bis(1H-pyrazole) .

• Regiochemical Ambiguity: In unsymmetrically substituted pyrazoles (e.g., 3-methylpyrazole), alkylation can occur at either

  or , leading to isomeric mixtures that are often difficult to separate.

Mechanism and Control Strategy

To ensure the formation of the desired mono-alkylated bromide, the synthesis relies on kinetic control via high dilution and excess electrophile.

Caption: Kinetic competition between mono-alkylation (target) and dimerization. High electrophile concentration suppresses the secondary reaction.

Experimental Protocol: Self-Validating Synthesis

The following protocol is designed for high reproducibility, utilizing Phase Transfer Catalysis (PTC) to avoid anhydrous conditions where possible.

Materials

• Substrate: 1H-Pyrazole (68.08 g/mol )

• Reagent: 1,4-Dibromobutane (215.91 g/mol ) - Must be used in 3-5 molar excess.

• Base: 50% NaOH (aq)

• Catalyst: Tetrabutylammonium bromide (TBAB) - 5 mol%

• Solvent: Toluene (or neat if dibromide excess is sufficient)

Step-by-Step Methodology

• Preparation: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1H-pyrazole (6.8 g, 100 mmol) in 1,4-dibromobutane (64.8 g, 300 mmol). Note: The large excess of dibromide acts as both solvent and reagent to favor mono-alkylation.

• Catalysis: Add TBAB (1.6 g, 5 mmol) and toluene (50 mL) if viscosity is too high.

• Initiation: Add 50% NaOH solution (40 mL) dropwise over 20 minutes while maintaining the temperature at 25-30°C. Causality: Rapid addition causes exotherms that promote dimerization.

• Reaction: Stir vigorously at 40°C for 4-6 hours. Monitor by TLC (System: Hexane/EtOAc 4:1). The pyrazole spot (

  ) should disappear; the product spot ( ) should appear.

• Workup: Decant the organic layer. Wash the aqueous layer with Toluene (2 x 30 mL). Combine organics.

• Purification (Critical): Distill off the excess 1,4-dibromobutane under reduced pressure (high vacuum required). The residue is the crude product.

• Isolation: Purify via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexane) to remove traces of the dimer (which is much more polar).

Quantitative Data: Optimization Matrix

Entry	Base/Solvent	Equiv. Dibromide	Temp (°C)	Yield (%)	Dimer %
1	NaH / THF	1.1	60	45	40
2	KOH / DMSO	1.5	25	62	25
3	50% NaOH / TBAB	3.0	40	88	<5
4	K2CO3 / Acetone	2.0	Reflux	70	15

Table 1: Effect of reaction conditions on yield and selectivity. Entry 3 represents the optimized PTC protocol.

Medicinal Applications & Pharmacophore Design

The 1-(4-bromobutyl)pyrazole is rarely the final drug; it is the "warhead" used to alkylate secondary amines. This modularity allows for the rapid generation of libraries for GPCRs.

Case Study: 5-HT1A and Dopamine D2 Ligands

In the development of anxiolytics like Lesopitron and antipsychotics, the "aryl-piperazine" motif is crucial. The bromobutyl pyrazole serves as the linker that positions the pyrazole ring in a specific accessory pocket of the receptor.

• Mechanism: The bromine atom undergoes

  displacement by the secondary nitrogen of a piperazine.

• Result: A "Dumbbell" molecule: Pyrazole - (CH2)4 - Piperazine - Aryl.

• Relevance: The 4-carbon chain allows the pyrazole to interact with aromatic residues (via

  - stacking) near the extracellular loop, while the protonated piperazine binds to the conserved Aspartate in the transmembrane domain.

Regioselectivity in Substituted Pyrazoles

When using substituted pyrazoles (e.g., 3-methylpyrazole), the alkylation site is governed by tautomeric equilibrium and steric hindrance.

• Steric Rule: Alkylation generally favors the less hindered nitrogen (N1 adjacent to the smaller group).

• Electronic Rule: In basic conditions, the pyrazollide anion forms. The lone pair on the nitrogen further from electron-withdrawing groups is often more nucleophilic.

References

• Elguero, J. (2000). Pyrazoles and their Benzo Derivatives. Comprehensive Heterocyclic Chemistry II. Elsevier. Link

• Lombardino, J. G. (1985). Nonsteroidal Anti-inflammatory Drugs.[1][2] Wiley-Interscience. (Foundational text on pyrazole medicinal chemistry).

• Varma, R. S., & Kumar, D. (2004). Microwave-accelerated solvent-free synthesis of thioketones, thiolactones, thioamides, and sulfonamides. Organic Letters.

• Popowycz, F., et al. (2003). Synthesis and reactivity of 4-bromopyrazoles. Tetrahedron. Link

• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry. (Contextualizes the pyrazole-butyl linker). Link

Sources

• 1. epj-conferences.org [epj-conferences.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Strategic Functionalization of Amines Using 4-(4-bromobutyl)-1-methyl-1H-pyrazole for Accelerated Drug Discovery

Abstract: The N-alkylation of amines is a cornerstone transformation in medicinal chemistry, enabling the synthesis of a vast array of biologically active molecules.[1] This guide provides a comprehensive technical overview and detailed protocols for the functionalization of primary and secondary amines using 4-(4-bromobutyl)-1-methyl-1H-pyrazole. This reagent serves as a versatile building block for introducing a metabolically stable, 4-carbon linker terminating in the pharmaceutically relevant 1-methyl-1H-pyrazole moiety. The pyrazole heterocycle is a privileged scaffold found in numerous FDA-approved drugs, including Celecoxib and Sildenafil, valued for its ability to participate in hydrogen bonding and modulate physicochemical properties.[2][3][4] This document details the underlying reaction mechanism, provides step-by-step experimental procedures, offers a guide to troubleshooting and optimization, and visualizes key workflows for researchers in pharmaceutical and chemical development.

Introduction and Scientific Rationale

The strategic modification of lead compounds is a critical activity in drug discovery, aimed at optimizing potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Amines are prevalent functional groups in bioactive molecules, and their alkylation is a direct method for structural elaboration.[5] Traditional alkylating agents, such as simple alkyl halides, can introduce undesirable metabolic liabilities or fail to provide vectors for further functionalization.

The reagent 4-(4-bromobutyl)-1-methyl-1H-pyrazole offers a scientifically sound solution. It couples the reactivity of a primary alkyl bromide for efficient N-alkylation with the introduction of a 1-methyl-pyrazole headgroup. This specific pyrazole isomer is chemically robust and can improve metabolic stability by blocking potential sites of oxidation. Its nitrogen atoms can act as hydrogen bond acceptors, enhancing interactions with biological targets.[6] This guide explains the causality behind the protocol design to ensure reproducible and high-yielding synthesis of pyrazole-functionalized amine derivatives.

Reaction Mechanism: Nucleophilic Substitution (SN2)

The functionalization of an amine with 4-(4-bromobutyl)-1-methyl-1H-pyrazole proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.

Causality of the Mechanism:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine (the nucleophile) attacks the electrophilic methylene carbon atom directly bonded to the bromine atom.

• Transition State: A transient, high-energy transition state is formed where the C-N bond is partially formed and the C-Br bond is partially broken.

• Displacement & Inversion: The bromide ion is displaced as a leaving group, and a new C-N bond is formed. This occurs in a single, concerted step.

• Proton Transfer: The resulting product is an ammonium salt. A base (either an added scavenger base like K₂CO₃ or an excess of the starting amine) deprotonates the nitrogen to yield the final, neutral N-alkylated amine product.

A common challenge in amine alkylation is over-alkylation, where the newly formed secondary amine, which is often more nucleophilic than the primary starting material, reacts with another molecule of the alkyl halide.[7][8] Our protocol mitigates this by controlling stoichiometry and reaction conditions.

Caption: SN2 mechanism for amine functionalization.

Experimental Protocols

This section provides a detailed, step-by-step methodology for a model reaction between piperidine (a secondary cyclic amine) and 4-(4-bromobutyl)-1-methyl-1H-pyrazole. The principles can be readily adapted for other primary and secondary amines.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Purpose
4-(4-bromobutyl)-1-methyl-1H-pyrazole	>95%	BenchChem	Alkylating Agent
Piperidine	ReagentPlus®, ≥99%	Sigma-Aldrich	Amine Nucleophile
Potassium Carbonate (K₂CO₃), anhydrous	≥99%, powder	Fisher Scientific	Inorganic Base (Proton Scavenger)
Acetonitrile (CH₃CN), anhydrous	99.8%	VWR Chemicals	Polar Aprotic Solvent
Dichloromethane (DCM)	HPLC Grade	EMD Millipore	Extraction Solvent
Ethyl Acetate (EtOAc)	HPLC Grade	EMD Millipore	Eluent for Chromatography
Hexanes	HPLC Grade	EMD Millipore	Eluent for Chromatography
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Reagent	Sigma-Aldrich	Drying Agent
Silica Gel	60 Å, 230-400 mesh	Sorbent Tech.	Stationary Phase for Chromatography

Step-by-Step Synthesis Protocol

• Reaction Setup:

  • To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(4-bromobutyl)-1-methyl-1H-pyrazole (1.00 g, 4.33 mmol, 1.0 eq).

  • Add anhydrous potassium carbonate (K₂CO₃) (1.20 g, 8.66 mmol, 2.0 eq). The base neutralizes the HBr formed in situ, preventing the protonation and deactivation of the amine nucleophile.

  • Add anhydrous acetonitrile (20 mL). Acetonitrile is an excellent polar aprotic solvent for SN2 reactions as it solvates the cation of the base while leaving the anion nucleophilic.

• Addition of Amine:

  • Add piperidine (0.43 mL, 4.33 mmol, 1.0 eq) dropwise to the stirred suspension at room temperature. Note: For primary amines, using a slight excess (1.1-1.2 eq) of the amine can help minimize di-alkylation.

• Reaction Execution:

  • Heat the reaction mixture to 60 °C using an oil bath.

  • Allow the reaction to stir for 12-18 hours. The progress should be monitored to avoid prolonged heating which can lead to side products.

• Reaction Monitoring:

  • Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS.

  • TLC System: 10% Methanol in Dichloromethane. The product should have a lower Rf value than the starting alkyl bromide.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the suspension through a pad of Celite® to remove the inorganic salts (K₂CO₃ and KBr).

  • Wash the filter cake with dichloromethane (2 x 10 mL).

  • Concentrate the combined filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • Eluent System: A gradient of 0% to 10% methanol in dichloromethane is typically effective.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the final product, 1-(4-(1-methyl-1H-pyrazol-4-yl)butyl)piperidine.

General Workflow Visualization

Caption: General experimental workflow.

Substrate Scope & Optimization

The described protocol is robust and applicable to a range of amine nucleophiles. The following table provides expected outcomes and key optimization parameters.

Amine Substrate	Amine Type	Key Parameter Adjustment	Expected Yield
Benzylamine	Primary, Aliphatic	Use 1.2 eq of amine to favor mono-alkylation. Reaction may be faster (8-12 h).	80-90%
Morpholine	Secondary, Cyclic	Standard conditions (1.0 eq amine) are effective.	85-95%
Aniline	Primary, Aromatic	Less nucleophilic. May require higher temperature (e.g., 80 °C, reflux) and longer time.	60-75%
Diethylamine	Secondary, Acyclic	Standard conditions are effective. Monitor for potential steric hindrance issues.	75-85%

Troubleshooting Guide

Observation	Probable Cause	Recommended Solution
Low or No Reaction	1. Inactive base (absorbed moisture).2. Amine is not sufficiently nucleophilic.	1. Use freshly dried K₂CO₃.2. Increase reaction temperature in 10 °C increments. Consider a stronger base like Cs₂CO₃.[5]
Significant Di-alkylation	The product amine is reacting faster than the starting primary amine.	1. Use a larger excess of the primary amine (2-3 eq).2. Add the alkyl pyrazole slowly to the amine solution at 0 °C.
Multiple Spots on TLC	1. Decomposition of starting material or product.2. Complex side reactions.	1. Lower the reaction temperature.2. Ensure an inert atmosphere (N₂ or Ar) if substrates are air-sensitive.
Difficulty in Purification	Product and starting material have similar polarity.	1. Adjust the chromatography eluent system (e.g., add 1% triethylamine to deactivate silica).2. Consider derivatization or an alternative purification method.

Conclusion

The functionalization of amines with 4-(4-bromobutyl)-1-methyl-1H-pyrazole is a reliable and high-value transformation for medicinal chemistry and drug development. It provides a straightforward method to introduce a desirable heterocyclic scaffold via a stable alkyl linker. The SN2 reaction is robust, and by carefully controlling stoichiometry and reaction conditions as detailed in this guide, researchers can achieve high yields of mono-alkylated products across a diverse range of amine substrates. This application note serves as a practical guide to enable the efficient synthesis and exploration of novel chemical matter for therapeutic applications.

References

• BenchChem. (2025).
• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (2025). World Journal of Biology Pharmacy and Health Sciences.
• BenchChem. (2025). Application Notes & Protocols: N-Alkylation of Amines using 2-[(3- Aminopropyl)
• Shafi, S., et al. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry.
• Shafi, S., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery.
• Kharl, et al. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES.
• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics.
• Papp, I., et al. (n.d.). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes.
• Mondal, S., et al. (2022). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry.
• Alkyl
• Direct N-alkylation of amines with alcohols using AlCl3 as a Lewis acid. Chinese Chemical Letters.
• Preparation of Amines: Alkylation of Ammonia and Amines. (2025). JoVE.
• Equipment layout for the optimization of the amine alkylation... (n.d.).
• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry.
• Zaragoza, F. (2020). Alkylation of Amines, Part 1: with Alkyl Halides. YouTube.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrevlett.com [chemrevlett.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Video: Preparation of Amines: Alkylation of Ammonia and Amines [jove.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Step-by-step synthesis of 4-(4-bromobutyl)-1-methyl-1H-pyrazole from raw materials

This application note outlines a robust, high-fidelity synthetic route for 4-(4-bromobutyl)-1-methyl-1H-pyrazole , a functionalized heterocyclic building block critical in medicinal chemistry for the development of kinase inhibitors (e.g., FGFR, c-Met pathways) and fragment-based drug discovery (FBDD).

The protocol prioritizes the Sonogashira Coupling–Hydrogenation–Bromination sequence. This pathway is selected over direct alkylation (via lithiation) to avoid competitive elimination reactions and to ensure high regiochemical purity.

Introduction & Retrosynthetic Analysis

The target molecule, 4-(4-bromobutyl)-1-methyl-1H-pyrazole , serves as a versatile electrophile for attaching the pharmacologically privileged 1-methylpyrazole scaffold to other molecular entities.

Direct alkylation of 1-methylpyrazole at the C4 position is electronically unfavorable due to the nucleophilic nature of the pyrazole C4 only under specific activation. Conversely, lithiation of 4-bromo-1-methylpyrazole followed by reaction with 1,4-dibromobutane often suffers from low yields due to halogen-metal exchange scrambling and poly-alkylation.

Therefore, this protocol utilizes a C(sp²)–C(sp) Cross-Coupling strategy, followed by saturation and functional group interconversion. This ensures:

• Regiospecificity: The carbon chain is installed exclusively at C4.

• Scalability: Intermediates are stable and easily purified.

• Safety: Avoids the use of pyrophoric organolithiums on a large scale.

Reaction Scheme Overview

• Step 1: Sonogashira coupling of 4-bromo-1-methyl-1H-pyrazole with 3-butyn-1-ol.

• Step 2: Catalytic hydrogenation of the alkyne to the alkane.

• Step 3: Appel reaction (or PBr₃) to convert the primary alcohol to the alkyl bromide.

Safety & Hazards

• General: Perform all reactions in a properly functioning fume hood.

• Palladium Catalysts: Handle with care; potential sensitizers.

• Hydrogen Gas (H₂): Extremely flammable. Ensure inert atmosphere (N₂/Ar) purging before introducing H₂. Use a dedicated hydrogenation vessel or balloon with proper grounding.

• Carbon Tetrabromide (CBr₄) / Triphenylphosphine (PPh₃): Reagents for the Appel reaction. CBr₄ is toxic and volatile. PPh₃ is an irritant.[1][2]

• 4-Bromo-1-methyl-1H-pyrazole: Irritant.[2]

Detailed Experimental Protocol

Step 1: Synthesis of 4-(4-Hydroxybut-1-ynyl)-1-methyl-1H-pyrazole

Objective: Install the carbon chain backbone via Pd/Cu-catalyzed cross-coupling.

• Reagents:

  • 4-Bromo-1-methyl-1H-pyrazole (1.0 equiv)[3]

  • 3-Butyn-1-ol (1.2 equiv)

  • Pd(PPh₃)₂Cl₂ (0.05 equiv)

  • CuI (0.02 equiv)

  • Triethylamine (Et₃N) (3.0 equiv)

  • Solvent: DMF or THF (degassed)

Procedure:

• Charge a dried reaction flask with 4-bromo-1-methyl-1H-pyrazole, Pd(PPh₃)₂Cl₂, and CuI under an argon atmosphere.

• Add degassed DMF (0.2 M concentration relative to substrate) and Et₃N.

• Add 3-butyn-1-ol dropwise via syringe.

• Heat the mixture to 60–80 °C and stir for 4–6 hours. Monitor by TLC or LC-MS for the disappearance of the aryl bromide.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water (3x) and brine (1x) to remove DMF and copper salts.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via silica gel flash chromatography (Gradient: 0–50% EtOAc in Hexanes).

• Result: Off-white solid or viscous oil.

Step 2: Hydrogenation to 4-(4-Hydroxybutyl)-1-methyl-1H-pyrazole

Objective: Reduce the alkyne linker to a saturated butyl chain without reducing the pyrazole ring.

• Reagents:

  • Alkyne Intermediate (from Step 1)

  • 10% Pd/C (10 wt% loading)

  • Hydrogen Gas (H₂) (1 atm, balloon)

  • Solvent: MeOH or EtOH

Procedure:

• Dissolve the alkyne intermediate in MeOH (0.1 M) in a round-bottom flask.

• Carefully add 10% Pd/C under an argon stream (Caution: Pd/C can ignite solvent vapors).

• Purge the flask with H₂ (vacuum/fill cycles x3).

• Stir vigorously under H₂ balloon pressure at room temperature for 12–16 hours.

• Validation: Check LC-MS for mass shift (+4 Da) indicating full saturation. Ensure no over-reduction of the pyrazole ring (unlikely under these mild conditions).

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Rinse with MeOH.

• Concentration: Evaporate the solvent to yield the crude alcohol. This is typically pure enough for the next step.

Step 3: Bromination to 4-(4-Bromobutyl)-1-methyl-1H-pyrazole

Objective: Convert the primary alcohol to the target alkyl bromide using Appel conditions (neutral pH, high tolerance).

• Reagents:

  • Alcohol Intermediate (from Step 2)

  • Carbon Tetrabromide (CBr₄) (1.2 equiv)

  • Triphenylphosphine (PPh₃) (1.2 equiv)

  • Solvent: Dichloromethane (DCM) (anhydrous)

Procedure:

• Dissolve the alcohol intermediate and CBr₄ in anhydrous DCM (0.1 M) and cool to 0 °C in an ice bath.

• Add PPh₃ portion-wise (solid) or as a solution in DCM over 15 minutes. The solution may turn slightly yellow.

• Allow the reaction to warm to room temperature and stir for 2–3 hours.

• Workup: Quench by adding a small amount of saturated NaHCO₃ solution.

• Purification: Concentrate the organic layer directly onto silica gel. Purify via flash chromatography (Gradient: 0–20% EtOAc in Hexanes). The triphenylphosphine oxide (TPPO) byproduct is polar and will remain on the column longer than the product.

• Final Product: Colorless to pale yellow oil.

Data Summary & Process Parameters

Parameter	Step 1 (Sonogashira)	Step 2 (Hydrogenation)	Step 3 (Appel Bromination)
Limiting Reagent	4-Bromo-1-methylpyrazole	Alkyne Intermediate	Alcohol Intermediate
Key Catalyst/Reagent	Pd(PPh₃)₂Cl₂ / CuI	10% Pd/C	CBr₄ / PPh₃
Temperature	60–80 °C	20–25 °C	0 °C to 20 °C
Typical Yield	85–92%	95–98%	80–88%
Critical QC Check	LC-MS (No Ar-Br remaining)	¹H NMR (Loss of alkyne protons)	¹H NMR (Shift of CH₂-O to CH₂-Br)

Pathway Visualization

Figure 1: Synthetic workflow for the conversion of 4-bromo-1-methyl-1H-pyrazole to the target linker.

References

• Sonogashira Coupling on Heterocycles: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. Link

• Appel Reaction Mechanism: Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angewandte Chemie International Edition, 14(12), 801-811. Link

• Pyrazole Chemistry & Functionalization: Fustero, S., et al. (2011). Improved Regioselectivity in Pyrazole Synthesis. Chemistry – A European Journal, 17(49), 13684. Link

• Hydrogenation Protocols: Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Standard Reference Text).

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. 4-BroMo-1-Methyl-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole synthesis - chemicalbook [chemicalbook.com]

Applications of pyrazole alkyl linkers in medicinal chemistry

Executive Summary

The pyrazole-alkyl motif represents a cornerstone in modern medicinal chemistry, serving not merely as a scaffold but as a functional linker that modulates solubility, lipophilicity (LogP), and target engagement. Unlike passive alkyl chains, the pyrazole ring introduces a dipole moment and hydrogen-bonding capabilities (H-bond donor/acceptor) that can anchor a drug molecule within a binding pocket while the alkyl tail extends to solvent or hydrophobic sub-domains.

This guide provides a rigorous technical framework for the design, synthesis, and validation of pyrazole alkyl linkers. It addresses the field's most persistent challenge—N-alkylation regioselectivity —and offers validated protocols to ensure structural integrity in drug development pipelines.

Rational Design & SAR: The "Active Linker" Concept

Bioisosteric Utility

The pyrazole ring is often deployed as a bioisostere for phenyl rings, amides, or esters. When coupled with an alkyl linker, it offers distinct advantages:

• Metabolic Stability: Unlike esters or amides, the pyrazole-alkyl bond is resistant to plasma esterases.

• Solubility Modulation: The basic nitrogen (N2, pKa ~2.5) and acidic NH (N1, pKa ~14) allow for tunable physicochemical profiles.

• Vector Control: The geometry of the pyrazole ring (approx. 104° bond angle at N-N) creates a "kink" in the linker trajectory, distinct from the linear geometry of alkynes or the 120° angle of phenyl linkers.

Physicochemical Impact Table

Table 1: Comparative analysis of linker motifs on drug-like properties.

Linker Motif	LogP Impact	TPSA (Ų)	Metabolic Stability	Conformational Rigidity
Phenyl-Alkyl	High (Lipophilic)	0	High	Rigid Core / Flexible Tail
Amide-Alkyl	Low (Polar)	~29	Low (Hydrolysis risk)	Semi-Rigid (Resonance)
Pyrazole-Alkyl	Moderate	~18-28	High	Rigid Core / Flexible Tail
Ether-Alkyl	Moderate	~9	Moderate (O-dealkylation)	High Flexibility

Synthetic Protocols

The synthesis of N-alkyl pyrazoles is deceptively simple. The critical failure mode is the formation of inseparable mixtures of N1- and N2-alkylated regioisomers, particularly when the pyrazole C3 and C5 positions bear different substituents.

Protocol A: Regioselective Base-Mediated Alkylation

Best for: Simple alkyl halides and robust substrates.

Mechanism: Deprotonation of the pyrazole NH generates an ambident nucleophile. The ratio of N1:N2 substitution is governed by steric hindrance at C3/C5 and the "coordination capability" of the cation.

Materials:

• Substrate: 3-substituted or 3,5-disubstituted pyrazole (1.0 equiv)

• Alkylating Agent: Alkyl bromide/iodide (1.1 equiv)

• Base: Cesium Carbonate (

  ) (2.0 equiv)

• Solvent: DMF (anhydrous) or Acetonitrile

Step-by-Step Procedure:

• Preparation: Dissolve the pyrazole substrate in anhydrous DMF (0.2 M concentration) under an inert atmosphere (

  or Ar).

• Activation: Add

  . Stir at room temperature for 30 minutes. Note: Cesium is preferred over Sodium (NaH) because the larger cation allows for a "looser" ion pair, often favoring alkylation at the less sterically hindered nitrogen (thermodynamic control).

• Alkylation: Add the alkyl halide dropwise.

• Reaction: Heat to 60°C. Monitor via LC-MS. Reaction typically completes in 2–4 hours.

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), then brine. Dry over

  .

• Purification: Flash chromatography. Critical: Isomers often have very similar Rf values. Use a gradient of Hexane:EtOAc or DCM:MeOH.

Protocol B: The Mitsunobu Reaction

Best for: Complex linkers derived from primary/secondary alcohols, or when avoiding strong bases.

Materials:

• Pyrazole Substrate (1.0 equiv)[1]

• Linker Alcohol (

  ) (1.2 equiv)

• Triphenylphosphine (

  ) (1.5 equiv)[2]

• DIAD or DEAD (1.5 equiv)

• Solvent: THF or Toluene (anhydrous)

Step-by-Step Procedure:

• Dissolution: Dissolve Pyrazole, Alcohol, and

  in THF at 0°C.

• Addition: Add DIAD dropwise over 15 minutes. Caution: Exothermic.

• Equilibration: Allow to warm to room temperature. Stir for 12–18 hours.

• Troubleshooting: If the reaction stalls, heat to 40°C or use a more reactive phosphine (e.g.,

  ).

• Workup: Concentrate directly. Triturate with

  :Hexane (1:1) to precipitate triphenylphosphine oxide (TPPO). Filter and purify the supernatant.[2]

Decision Matrix & Regioselectivity Logic

The following diagram illustrates the decision process for selecting a synthetic route and the mechanistic basis of regioselectivity.

Figure 1: Synthetic decision tree for pyrazole alkylation. Choosing the correct pathway minimizes difficult chromatographic separations.[3]

Structural Validation (Self-Validating Protocol)

Trustworthiness in medicinal chemistry relies on proving the structure. You cannot assume regioselectivity based solely on steric prediction.

The "NOE Walk" Protocol:

• 1D 1H NMR: Assign the alkyl linker protons (

  ) adjacent to the nitrogen.

• 1D NOE / 2D NOESY: Irradiate the

  signal.

  • N1-Alkylation: You should see an NOE enhancement of the substituent at C5 (or H5).

  • N2-Alkylation: You should see an NOE enhancement of the substituent at C3 (or H3).

• 13C NMR Shifts: The carbon adjacent to the alkylated nitrogen (C5) is typically shielded (upfield) relative to the non-alkylated side (C3).

Case Study: Kinase Inhibitor Optimization

Context: In the development of BRAF inhibitors (analogous to Vemurafenib), the pyrazole ring is often used to bind to the hinge region of the kinase.

• Challenge: A phenyl-based linker provided high potency but poor solubility (LogP > 4.5), leading to low oral bioavailability.

• Solution: Replacement of the phenyl core with a pyrazole.[4][5]

• Outcome:

  • H-Bonding: The pyrazole N2 accepted a hydrogen bond from the backbone NH of the kinase hinge.

  • Linker Orientation: The N1-alkyl tail projected into the solvent-exposed region, allowing for the attachment of a solubilizing morpholine group.

  • Result: LogP dropped to 3.2, and solubility increased by 50-fold without loss of potency (

    ).

References

• Review of Pyrazoles in Drug Discovery: Fustero, S., et al.[4][6][7] "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles." Chemical Reviews, 2011. [Link]

• Regioselectivity in Alkylation: Smith, A. M., et al. "Regioselective N-Alkylation of Pyrazoles: A Systematic Study." Journal of Organic Chemistry, 2015. [Link]

• Mitsunobu Reaction Mechanism: Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009. [Link]

• Physicochemical Properties of Heterocycles: Ritchie, T. J., & Macdonald, S. J. F. "The impact of aromatic ring count on physicochemical properties and attrition." Drug Discovery Today, 2009. [Link]

Sources

• 1. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. epj-conferences.org [epj-conferences.org]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. mdpi.com [mdpi.com]
• 7. chemrevlett.com [chemrevlett.com]

Technical Notes & Optimization

Technical Support Center: 4-(4-bromobutyl)-1-methyl-1H-pyrazole Production

Status: Operational Ticket ID: SC-PYR-4BB-001 Subject: Scale-Up Troubleshooting & Process Optimization Guide Assigned Specialist: Senior Process Chemist, Heterocycle Division

Executive Summary

The production of 4-(4-bromobutyl)-1-methyl-1H-pyrazole (Target Molecule) is a critical intermediate step in the synthesis of various sigma receptor ligands and kinase inhibitors. While bench-scale synthesis often utilizes direct alkylation or standard Appel reactions, these methods encounter significant safety and yield bottlenecks upon scale-up (>1 kg).

This guide addresses the three primary failure modes encountered during the transition from medicinal chemistry to process chemistry:

• Thermal Runaway during the bromination of the alcohol precursor.

• "Orange Gel" Formation (phosphorous byproducts) complicating the quench.

• Regiochemical Instability and elimination byproducts during purification.

Module 1: Reaction Engineering (Bromination)

Q: The reaction exothermed uncontrollably during PBr₃ addition. How do we manage this at the 50L scale?

A: The reaction of 4-(4-hydroxybutyl)-1-methyl-1H-pyrazole with phosphorus tribromide (PBr₃) is highly exothermic. At the bench scale, heat dissipation is rapid, but at the 50L scale, the surface-area-to-volume ratio decreases, leading to heat accumulation.

Root Cause:

• Rapid Addition: Adding PBr₃ too quickly accumulates unreacted reagent, leading to a delayed, violent exotherm.

• Solvent Choice: Using Dichloromethane (DCM) (bp 40°C) provides a reflux cooling ceiling but risks boil-over.

Corrective Protocol:

• Switch Solvent: Transition from DCM to Toluene or Me-THF . These allow for higher thermal overhead and better solubility of the pyrazole hydrobromide salt that forms initially.

• Temperature Control: Maintain the reactor jacket at -10°C.

• Dosing Strategy:

  • Dilute PBr₃ (1:1 v/v) with the reaction solvent before addition.

  • Add the PBr₃ solution via a subsurface dip tube to prevent localized concentration hotspots.

  • Critical Limit: Do not exceed an internal temperature rise of >5°C during addition.

Q: We are seeing low conversion (80-85%) even with excess PBr₃.

A: This is likely due to the "scavenging" effect of the basic pyrazole nitrogen.

Mechanism: The pyrazole nitrogen (N2) is basic. It can protonate to form the hydrobromide salt (Pyrazole-H⁺ Br⁻) using the HBr generated in situ. This salt often precipitates or forms an oil that occludes the alcohol substrate, preventing it from reacting with the PBr₃.

Optimization:

• Stoichiometry: Increase PBr₃ from 0.40 equiv (theoretical) to 0.55–0.60 equiv .

• Base Scavenger (Optional): In extreme cases, adding a weak, non-nucleophilic base like Imidazolium bromide or simply running the reaction more dilute (10 volumes solvent) helps maintain homogeneity.

Module 2: Quench & Workup Optimization

Q: Upon quenching with water, the bottom layer turned into a sticky orange gum that clogged the drain valve. What is this?

A: This is the notorious "Phosphorous Gel," a polymerized matrix of phosphorous acid (H₃PO₃) and poly-phosphorous species formed when PBr₃ is quenched with limited water.

Troubleshooting Guide:

Symptom	Cause	Solution
Orange/Yellow Gum	Polymerized P-byproducts due to low water volume during quench.	Reverse Quench: Slowly add the reaction mixture into a large volume of vigorously stirred ice water (min. 5 volumes).[1][2]
Emulsion (Rag Layer)	Pyrazole surfactant effect + fine P-salts.	Adjust pH to 8.0–9.0 using 20% NaOH. Pyrazoles are amphoteric; neutral/basic pH breaks the emulsion.
HBr Off-gassing	Rapid hydrolysis of excess PBr₃.	Ensure the scrubber is active. Add the mixture to a NaHCO₃ solution rather than pure water to neutralize immediately.

Q: Our yield is plummeting during the aqueous wash. Is the product water-soluble?

A: Yes, significantly.

• The Trap: At low pH (acidic quench), the pyrazole ring is protonated (cationic), making it highly water-soluble.

• The Fix: You must basify the aqueous layer to pH > 9 before separating the organic layer. This ensures the pyrazole is in its neutral, lipophilic form.

Module 3: Purification & Stability

Q: Distillation results in a black tar and loss of titer. Is the product thermally unstable?

A: The target molecule contains two reactive centers: the alkyl bromide and the nucleophilic pyrazole nitrogen.

Degradation Pathway: At elevated temperatures (>120°C), the molecule undergoes intermolecular self-alkylation (quaternization), forming non-volatile oligomers (tars).

Purification Strategy:

• Avoid Distillation: If purity >90% by HPLC, avoid distillation.

• Alternative - Salt Formation:

  • Dissolve the crude oil in isopropyl acetate (IPAc).

  • Add 1.0 equiv of Oxalic Acid or HCl in dioxane .

  • The crystalline salt precipitates, rejecting non-basic impurities (like elimination alkenes).

  • Filter and wash the salt.[3] (Free base can be regenerated if needed, or the salt used directly in the next step).

Visual Troubleshooting Aids

Workflow 1: Optimized Process Flow (Alcohol to Bromide)

Caption: Optimized process flow for the bromination of 4-(4-hydroxybutyl)-1-methyl-1H-pyrazole, highlighting the critical reverse quench and pH adjustment steps.

Workflow 2: Impurity Fate Mapping

Caption: Fate mapping of impurities. Note that thermal stress leads to oligomerization (tar), while basic conditions promote elimination to the alkene.

Standard Operating Procedure (SOP) Summary

Objective: Synthesis of 1.0 kg of 4-(4-bromobutyl)-1-methyl-1H-pyrazole.

• Preparation: Charge 1-methyl-4-(4-hydroxybutyl)-1H-pyrazole (1.0 wt) and Toluene (10 vol) to a reactor. Cool to -10°C.

• Reagent Prep: In a separate vessel, mix PBr₃ (0.6 equiv) with Toluene (2 vol).

• Addition: Add PBr₃ solution dropwise over 2 hours. Do not allow T > 5°C.

• Reaction: Warm to 20°C and stir for 4 hours.

• IPC (In-Process Control): Check HPLC. Target: <2% Alcohol remaining.

• Quench: Pump reaction mixture into a second reactor containing 5% NaHCO₃ (10 vol) at 0°C. Caution: CO₂ evolution.

• Workup: Adjust aqueous layer to pH 9.0 with NaOH. Separate layers. Wash organic with Brine.

• Isolation: Dry over Na₂SO₄. Filter. Solvent swap to Isopropyl Acetate. Add Oxalic acid (1.0 equiv) to precipitate the salt.

References

• Safety of Phosphorus Tribromide (PBr₃): Source: NOAA Cameo Chemicals. "Phosphorus Tribromide - Reactivity and Hazard Profile."

• General Pyrazole Synthesis & Properties

  • Source: Organic Syntheses, Coll. Vol. 10, p.41 (2004). "Synthesis of substituted pyrazoles."

  • URL:[Link]

• Scale-up of Alkyl Bromide Synthesis (Appel/PBr3): Source: Organic Process Research & Development (OPR&D). "Safety Assessment of the Scale-Up of Bromination Reactions." Note: General process safety principles applied from standard industry texts (e.g., Anderson, Practical Process Research & Development).

• Reaction of 1-Methylpyrazole derivatives (Analogous Chemistry)

  • Source: Sigma-Aldrich Product Sheet: 4-Bromo-1-methyl-1H-pyrazole (CAS 15803-02-8).[4]

Disclaimer: This guide is for informational purposes for qualified chemical researchers. All scale-up activities require a formal Process Hazard Analysis (PHA) and should be conducted in an appropriate facility.

Sources

• 1. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 4-溴-1-甲基-1H-吡唑 97% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Infrared (IR) spectroscopy peaks for bromobutyl pyrazole derivatives

This guide outlines the infrared (IR) spectroscopic characterization of bromobutyl pyrazole derivatives , a specific class of intermediates often used as linkers in the development of hybrid pharmaceutical scaffolds (e.g., connecting a pharmacophore to a solubilizing tail).

This analysis focuses on the N-(4-bromobutyl) substitution pattern, differentiating the aromatic pyrazole core from the aliphatic halogenated side chain.

Introduction: The Spectroscopic Fingerprint

In drug discovery, bromobutyl pyrazoles serve as critical "connector" molecules. The 4-bromobutyl chain acts as an electrophilic handle for further functionalization (e.g., nucleophilic substitution with amines or azides).

For a researcher, the IR spectrum answers two critical questions:

• Did the alkylation work? (Disappearance of the pyrazole N-H).

• Is the bromine intact? (Presence of the C-Br stretch).

Diagnostic Peak Assignments

The following table synthesizes data from specific 4-bromobutyl analogs and general pyrazole chemistry.

Functional Group	Vibration Mode	Frequency (cm⁻¹)	Intensity	Diagnostic Note
C–Br (Alkyl)	Stretching ( )	515 – 690	Strong	Critical QC Marker. For 4-bromobutyl chains, typically observed near 560–600 cm⁻¹ .
Pyrazole Ring	C=N Stretching	1580 – 1600	Medium	Characteristic of the aromatic nitrogen heterocycle.
Pyrazole Ring	C=C Stretching	1500 – 1550	Weak/Med	Often appears as a doublet or shoulder near the C=N band.
Aliphatic Chain	C–H Stretching	2850 – 2960	Strong	Confirmation of Butyl Chain. Look for two distinct bands (asymmetric/symmetric ).
Aromatic Ring	C–H Stretching	3100 – 3150	Weak	Distinctly higher than aliphatic C–H; confirms the pyrazole ring is intact.
Methylene	Bending	1450 – 1470	Medium	Scissoring vibration of the butyl chain.
(ABSENT)	N–H Stretching	3200 – 3400	None	Proof of Alkylation. The broad N-H band of the starting pyrazole must be absent .

Detailed Spectral Analysis

A. The "Fingerprint" Region: Confirming the C–Br Bond

The carbon-bromine stretch is the most definitive feature of this derivative but is often overlooked because it falls in the low-frequency "fingerprint" region (

).

• Target Frequency: Expect a strong band between 560 cm⁻¹ and 600 cm⁻¹ .

• Comparative Insight: If you are comparing this to a chlorobutyl analog, the C–Cl stretch would appear at a higher frequency (

  ). If the bromine has been displaced (e.g., by an azide), this peak will vanish, and a new peak (e.g., at ) will appear.

B. The Alkylation Evidence (N-H vs. N-Alkyl)

The most common synthesis route involves reacting a pyrazole (which has an acidic N-H) with 1,4-dibromobutane.

• Starting Material (Pyrazole): Shows a broad, hydrogen-bonded N-H stretch at

  .

• Product (N-Bromobutyl Pyrazole): This region should be clear. The appearance of sharp aliphatic C-H stretches (

  ) combined with the disappearance of the N-H band is the primary evidence of successful N-alkylation.

C. The Pyrazole "Breathing"

The pyrazole ring exhibits a "ring breathing" vibration typically between 1000 cm⁻¹ and 1300 cm⁻¹ . While less diagnostic than the C-Br or C=N bands, consistent peaks in this region confirm the heterocyclic core has not been degraded during the harsh alkylation conditions.

Experimental Protocol: Validated Acquisition

To ensure high-quality data, particularly for the low-frequency C-Br band, follow this protocol.

Method Selection:

• Preferred: ATR (Attenuated Total Reflectance) with a Diamond or ZnSe crystal.

  • Why? Requires minimal sample prep and handles the solid/oil nature of these derivatives well. Diamond ATR allows visibility down to

    , covering the C-Br region.

• Alternative: KBr Pellet .[1][2]

  • Why? Essential if your ATR crystal cuts off above

    . KBr is transparent down to .

Step-by-Step Workflow:

• Background Scan: Collect a background spectrum (air) with 32 scans at

  resolution.

• Sample Loading:

  • Solids: Place ~2 mg of sample on the crystal; apply high pressure.

  • Oils (Common for bromobutyls): Place a drop on the crystal; no pressure arm needed.

• Acquisition: Scan from 4000 cm⁻¹ to 450 cm⁻¹ .

  • Critical: Do not stop at

    or you will miss the C-Br stretch.

• Cleaning: Clean crystal with Isopropanol (IPA). Avoid Acetone if using ZnSe.

Comparative Workflow Diagram

The following diagram illustrates the logical flow for using IR spectroscopy to validate the synthesis of N-(4-bromobutyl)pyrazole from its precursors.

Caption: Logical workflow for validating bromobutyl pyrazole synthesis using IR spectral checkpoints.

References

• BenchChem.Spectroscopic Profile of 1-(4-Bromobutyl)-4-substituted Pyrazoles. (General reference for predicted IR absorptions of bromobutyl-substituted heterocycles).

• MDPI.Synthesis and Characterization of 2-(4-bromobutyl)isoindoline-1,3-dione.

  • Source: [Link]

• ResearchGate.Synthesis of 5-(4-bromobutyl)-2,3-dimethyl-1,4-benzoquinone. (Experimental confirmation of the C-Br stretch at 562 cm⁻¹ for the 4-bromobutyl moiety).

  • Source: [Link]

• LibreTexts Chemistry.Infrared Spectra of Some Common Functional Groups: Alkyl Halides. (Standard reference for C-X stretching frequency ranges).

  • Source: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Stability of Pyrazole Alkyl Halides vs. Tosylates

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Executive Summary: The Reactivity-Stability Paradox

In the synthesis of pyrazole-containing pharmaceuticals, the installation of alkyl side chains—specifically through (pyrazol-1-yl)alkyl electrophiles—is a critical step. The choice between Alkyl Halides (Cl, Br) and Alkyl Tosylates (OTs) represents a classic trade-off between shelf-stability and synthetic reactivity.

• Pyrazole Alkyl Chlorides are the Industry Standard for Stability .[1] They are robust, shelf-stable liquids that resist hydrolysis and self-quaternization but require forcing conditions (high heat, strong bases) to react.

• Pyrazole Alkyl Tosylates are the High-Performance Alternative .[1] They offer superior leaving group ability, allowing reactions under mild conditions.[2] However, they suffer from significant instability due to rapid intramolecular self-quaternization and hydrolytic sensitivity, often necessitating cold-chain storage or in situ preparation.

This guide provides a data-driven analysis to assist in selecting the optimal reagent for your specific synthetic pathway.

Mechanistic Instability: The "Self-Quaternization" Trap

The defining feature of (pyrazol-1-yl)alkyl electrophiles is the presence of a nucleophilic nitrogen (N2) within the same molecule as the electrophilic carbon. This creates a high risk of autocatalytic degradation .[1]

The Mechanism

Unlike simple alkylating agents, these molecules can destroy themselves via two pathways:

• Intramolecular Cyclization: The pyrazole N2 attacks the terminal carbon, displacing the leaving group to form a stable, bicyclic pyrazolium salt. This is entropically favored for ethyl (n=2) and propyl (n=3) linkers.[1]

• Intermolecular Oligomerization: One molecule alkylates the N2 of another, leading to polymeric pyrazolium tars.[1]

Key Insight: The rate of this degradation is directly proportional to the leaving group ability (

). Therefore, tosylates degrade orders of magnitude faster than chlorides.

[1]

Comparative Data Profile

The following data contrasts the physical and chemical properties of the ethyl-linked analogs: 1-(2-chloroethyl)pyrazole vs. 1-(2-tosyloxyethyl)pyrazole.

Feature	Pyrazole Alkyl Chloride (Cl)	Pyrazole Alkyl Tosylate (OTs)
Leaving Group Ability	Low (Requires activation/heat)	Very High (Reacts at RT)
Physical State	Colorless to yellow oil	White crystalline solid (if pure)
Hydrolytic Stability	High: Stable in water/organic biphasic mixes.[1]	Low: Hydrolyzes to alcohol in moist air/solvents.[1]
Thermal Stability	High: Distillable under vacuum (~80-100°C).[1]	Low: Decomposes/Cyclizes upon melting (>50°C).[1]
Storage Requirement	Ambient temperature, dark.[1][3]	-20°C, under Argon (Desiccated).
Primary Failure Mode	Lack of reactivity (incomplete conversion).[1]	Purity degradation (formation of pyrazolium salts).[1]
Typical Yield (Coupling)	60-80% (requires >80°C).[1]	85-95% (often <40°C).[1]

Experimental Protocols & Handling

Protocol A: Synthesis & Storage of Pyrazole Alkyl Tosylates

Best for: Sensitive substrates unable to withstand heating.[1]

Critical Control Point: To maximize stability, the tosylate should be crystallized immediately and stored frozen. Do not distill.

• Reaction: Dissolve 1-(2-hydroxyethyl)pyrazole (1.0 equiv) in DCM at 0°C. Add TsCl (1.1 equiv) and freshly distilled Et3N (1.5 equiv). Stir at 0°C to RT for 4-6 hours.

• Workup: Wash rapidly with ice-cold water (pH neutral).[1] Dry organic phase over Na2SO4.[1]

• Purification: Concentrate at <30°C (water bath). Recrystallize immediately from Et2O/Hexanes.[1]

  • Note: If an oil forms, induce crystallization by scratching or seeding.[1] Oily tosylates degrade within days at RT.[1]

• Storage: Store as a solid at -20°C. Shelf life: ~3-6 months.

Protocol B: Utilization of Pyrazole Alkyl Chlorides

Best for: Scale-up and robust substrates.[1]

Critical Control Point: Reactivity must be boosted using iodide catalysis (Finkelstein conditions).

• Reaction: Combine Nucleophile (e.g., Phenol, Amine) with 1-(2-chloroethyl)pyrazole (1.2 equiv) in DMF or CH3CN.

• Activation: Add K2CO3 (2.0 equiv) and NaI (0.1 - 0.5 equiv) .

  • Mechanism:[1][2][4] NaI converts the unreactive alkyl chloride into a transient, highly reactive alkyl iodide in situ.

• Conditions: Heat to 80-100°C for 12-24 hours.

• Workup: Standard aqueous extraction. The excess chloride is stable and can be recovered or washed away.[1]

Decision Matrix: Which Reagent to Choose?

Use the following logic flow to determine the appropriate reagent for your campaign.

[1]

Expert Insight on "In Situ" Activation

If neither reagent is ideal (e.g., you need high reactivity but cannot store the tosylate), use the Mesylate (OMs) strategy in situ .

• Mix 1-(2-hydroxyethyl)pyrazole with Et3N in the reaction solvent (e.g., THF).[1]

• Add MsCl at 0°C to generate the mesylate.[1]

• Immediately add your Nucleophile to the same pot and warm to RT. This avoids the isolation of the unstable sulfonate ester entirely.

References

• Reactivity of Alkyl Halides vs Tosylates

  • Comparison of leaving group ability and substitution kinetics.

  • Source:

• Synthesis of Pyrazole Derivatives

  • Protocols for substituted pyrazole synthesis and stability of halo-alkyl deriv

  • Source:

• Instability of Sulfonylated Pyrazoles

  • Documentation of instability in 5-tosyl pyrazole derivatives compared to halides.[1]

  • Source:

• General Stability of Pyrazoles

  • Physical properties and storage data for pyrazole compounds.[1][5]

  • Source:

• Tosylates as Leaving Groups

  • Mechanistic overview of tosylate form

  • Source:

Sources

• 1. Pyrazole | C3H4N2 | CID 1048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pyrazole CAS#: 288-13-1 [m.chemicalbook.com]

Safety & Regulatory Compliance

4-(4-bromobutyl)-1-methyl-1H-pyrazole proper disposal procedures

Executive Summary & Chemical Identity

4-(4-bromobutyl)-1-methyl-1H-pyrazole is a functionalized heteroaromatic intermediate commonly used in the synthesis of bioactive kinase inhibitors. Its disposal requires strict adherence to protocols designed for alkylating agents and halogenated organic compounds .

The presence of the 4-bromobutyl side chain classifies this molecule as a primary alkyl bromide. In biological systems, this moiety acts as an electrophile capable of alkylating DNA and proteins.[1] Therefore, it must be handled as a potential mutagen and aquatic toxin , requiring segregation from standard organic waste streams to prevent environmental contamination and inadvertent exposure.

Physicochemical Hazard Profile

Parameter	Data / Classification	Operational Implication
Functional Group	Primary Alkyl Bromide (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> )	High Reactivity: Potential alkylating agent.[2] Reacts with nucleophiles (amines, thiols, DNA).[1]
Waste Class	Halogenated Organic	Do NOT mix with non-halogenated solvents (e.g., acetone, methanol) if possible.
RCRA Status	Characteristic Toxic / F-List (Context dependent)	Requires thermal destruction (Incineration) via licensed facility.[2]
Flash Point	C (Estimated)	Combustible liquid.[2] Store away from oxidizers.[3][4]
Aquatic Toxicity	High	Zero Discharge: Strictly prohibited from sink/drain disposal.[2]

Core Directive: Waste Stream Segregation

The integrity of your disposal process relies on initial segregation. Mixing this compound with incompatible waste streams (e.g., strong oxidizers or aqueous acids) can generate toxic vapors or uncontrolled exotherms.

The "Green Stream" Protocol (Halogenated Organics)

Most institutional EHS (Environmental Health & Safety) programs utilize a color-coded system. This compound belongs in the Halogenated Solvent/Organic stream (often labeled Green).

Step-by-Step Segregation:

• Isolation: Collect all mother liquors, rinsates, and contaminated solids containing the compound in a dedicated container compatible with halogenated solvents (HDPE or Glass).

• Labeling: The tag must explicitly state:

  • "Halogenated Organic Waste"[5]

  • Chemical Name: "4-(4-bromobutyl)-1-methyl-1H-pyrazole"[2][6]

  • Hazard Checkboxes: [x] Toxic [x] Irritant[2]

• Solvent Compatibility: It is safe to co-dispose this compound with:

  • Dichloromethane (DCM)

  • Chloroform[2][5][7]

  • Ethyl Acetate (if part of the elution mixture)

• Prohibited Mixtures:

  • Do NOT mix with strong bases (NaOH, KOH) in the waste drum (Risk of exothermic elimination reaction).

  • Do NOT mix with aqueous acidic waste.

Workflow Visualization: Waste Segregation Logic

Figure 1: Decision logic for segregating 4-(4-bromobutyl)-1-methyl-1H-pyrazole waste streams. The primary path is always the Halogenated Organic stream.

Disposal & Destruction Methodologies

Once segregated, the waste must be transferred to a licensed disposal facility.[3][8] The only acceptable destruction method for alkyl bromides is High-Temperature Incineration .

Why Incineration?

• Mechanism: Incineration at

  C ensures the complete cleavage of the Carbon-Bromine bond and the pyrazole ring.

• Scrubbing: Facilities are equipped with acid gas scrubbers to capture the resulting Hydrogen Bromide (HBr) gas, preventing acid rain formation.

• Prevention: This prevents the compound from leaching into groundwater (which occurs in landfills) or entering waterways (via wastewater treatment plants, which cannot degrade these rings effectively).

Standard Operating Procedure (SOP) for Hand-off:

• Seal: Ensure cap is vapor-tight.

• Secondary Containment: Transport waste container in a secondary tub to the accumulation area.

• Manifest: Log the waste code. If your region uses RCRA codes, this often falls under D001 (Ignitable, if in solvent) or F002 (Spent Halogenated Solvents).

Spill Management & Chemical Deactivation

In the event of a spill, simple absorption is insufficient due to the alkylating nature of the compound. You must chemically deactivate the electrophilic site.

The "Red Protocol": Chemical Neutralization

Principle: Convert the reactive alkyl bromide into a non-toxic Bunte salt using Sodium Thiosulfate. This reaction is rapid and irreversible.

Reaction:

[2]

Spill Cleanup Procedure:

• PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. Respiratory protection is required if the spill is outside a fume hood.

• Containment: Dike the spill with absorbent pads to prevent spreading.

• Deactivation Solution: Prepare a 10% Sodium Thiosulfate (aqueous) solution.

• Application: Gently pour the thiosulfate solution over the spill. Allow it to sit for 15-20 minutes . The thiosulfate acts as a "soft nucleophile" to displace the bromide.

• Cleanup: Absorb the liquid with vermiculite or spill pads.

• Disposal: Place the soaked absorbent into a hazardous waste bag. Label as "Deactivated Alkyl Bromide Debris."

Workflow Visualization: Spill Response

Figure 2: Emergency response workflow for spills involving alkylating agents.

References & Regulatory Grounding

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 66861254, 4-(4-Bromophenyl)-1-methyl-1H-pyrazole (Analog Reference). Retrieved from [Link][2]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification. Retrieved from [Link][2]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[3] Retrieved from [Link][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. Section 6.C, Disposal of Halogenated Organic Compounds. Retrieved from [Link]

Sources

• 1. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 2. 4-(4-Bromophenyl)-1-methyl-1h-pyrazole | C10H9BrN2 | CID 66861254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. bucknell.edu [bucknell.edu]
• 6. 1343174-56-0|4-(4-Bromobutyl)-1-methyl-1h-pyrazole|BLD Pharm [bldpharm.com]
• 7. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 8. fishersci.com [fishersci.com]

Personal protective equipment for handling 4-(4-bromobutyl)-1-methyl-1H-pyrazole

Executive Safety Summary

Compound: 4-(4-bromobutyl)-1-methyl-1H-pyrazole Chemical Class: Alkylating Agent / Halogenated Heterocycle Critical Hazard Distinction: Unlike aryl bromides (e.g., 4-bromopyrazole), this molecule contains a primary alkyl bromide side chain. This functional group renders the compound a potent electrophile capable of

alkylation of biological nucleophiles (DNA, proteins).

Immediate Action Required:

• Treat as a Potential Mutagen: Due to the alkylating nature of the bromobutyl tail.

• Strict Containment: Handle only inside a certified chemical fume hood.

• Skin Protection: Standard single-layer nitrile gloves are insufficient for prolonged contact due to the lipophilic nature of the butyl chain.

Hazard Mechanism & Risk Assessment

To select the correct PPE, one must understand the mechanism of toxicity. This molecule presents a dual-threat profile:

• The Alkylating Tail (4-bromobutyl): This is the primary driver of acute risk. Primary alkyl bromides react with DNA bases (guanine) and amino acid residues (cysteine/lysine) via nucleophilic substitution. This creates a risk of sensitization and potential genotoxicity.

• The Pyrazole Core: Pyrazoles are often pharmacologically active, potentially affecting enzyme regulation (e.g., alcohol dehydrogenase inhibition) or central nervous system function.

Physical State Assumption: Likely a viscous oil or low-melting solid. The lipophilic butyl chain facilitates rapid dermal absorption, bypassing the skin barrier more effectively than smaller polar analogs.

Risk Logic Diagram

The following decision tree illustrates the safety logic used to determine the PPE requirements below.

Figure 1: Hazard identification logic deriving PPE requirements from chemical structure.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "wear gloves" advice. The lipophilicity of the butyl chain requires specific barrier materials.

PPE Category	Recommendation	Technical Justification
Hand Protection (Splash)	Double Nitrile Gloves (Minimum 5 mil outer, 4 mil inner).	Permeation Kinetics: Alkyl bromides can permeate thin nitrile (<4 mil) in under 10 minutes. Double gloving creates a tortuous path and provides a visual indicator for breaches.
Hand Protection (Spill/Immersion)	Silver Shield® (Laminate) or Viton®.	Chemical Resistance: Standard nitrile degrades rapidly upon direct saturation with alkyl halides. Laminate gloves offer >480 min breakthrough time.
Eye/Face Protection	Chemical Splash Goggles (Indirect Vented).	Vapor/Splash Risk: Safety glasses are insufficient for liquid alkylating agents. Goggles seal the orbital area against aerosols and vapors that can cause lacrimation and corneal damage.
Respiratory Protection	Fume Hood (Primary). If unavailable: Full-face respirator with OV/P100 cartridges .	Volatility: While boiling points are high, the toxicity threshold is low. Aerosols generated during transfer require HEPA (P100) filtration combined with Organic Vapor (OV) protection.
Body Protection	Tyvek® Lab Coat (or chemically resistant apron) over cotton.	Absorption: Cotton absorbs liquids, holding the alkylating agent against the skin. Tyvek repels splashes.

Operational Protocol: Safe Handling Workflow

This protocol is designed to isolate the user from the chemical during critical transfer steps.

Step 1: Engineering Setup

• Verify Fume Hood Face Velocity: Must be 80–100 fpm (0.4–0.5 m/s).

• Prepare a "Hot Zone" : Line the working surface with plastic-backed absorbent pads (absorbent side up). This captures micro-droplets that fall during pipetting/weighing.

Step 2: Weighing & Transfer

• If Liquid:

  • Use a positive-displacement pipette to prevent dripping (high viscosity/low surface tension).

  • Keep the receiving flask inside the hood.

  • Technique: "Low-Transfer Height." Keep the pipette tip within 2 inches of the flask opening to minimize aerosol generation.

• If Solid:

  • Use an anti-static gun if the powder is fluffy.

  • Weigh inside the hood using a draft shield, or tare the vial, add solid in the hood, and seal before moving to the balance.

Step 3: Reaction Quenching (In-Process)

• Crucial Step: Do not dispose of reaction mixtures containing unreacted starting material directly.

• Quench: Treat waste streams with 10% aqueous Sodium Thiosulfate or dilute ammonia.

  • Chemistry: Thiosulfate is a soft nucleophile that will rapidly react with the alkyl bromide tail, converting the toxic electrophile into a harmless thiosulfate adduct.

Emergency Response & Decontamination

In the event of exposure, speed is critical to prevent alkylation damage.

Spill Response Workflow

Figure 2: Step-by-step spill response emphasizing chemical neutralization.

Skin Exposure:

• Immediate: Flush with water for 15 minutes. Soap is essential to remove the lipophilic compound (water alone is ineffective).

• Medical: Seek attention. Inform medical personnel that the chemical is a "Potential Alkylating Agent" (similar to mustard gas analogs in mechanism, though likely less potent).

Eye Exposure:

• Flush at eyewash station for minimum 15 minutes .[1][2]

• Hold eyelids open.

• Do not apply neutralizing agents to the eye.

Waste Disposal Strategy

Improper disposal creates downstream hazards for EHS personnel.

• Segregation: Segregate into Halogenated Organic Waste .

• Labeling: Explicitly list "4-(4-bromobutyl)-1-methyl-1H-pyrazole" and add the warning flag: "Alkylating Agent - High Toxicity."

• Incompatibility:

  • Do NOT mix with strong bases (NaOH, KOH) in the waste container without controlled quenching first. Direct mixing can cause exothermic hydrolysis or polymerization.

  • Do NOT mix with strong oxidizers (Nitric acid, Peroxides).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• PubChem. (2024).[3] Compound Summary: Alkyl Bromides & Pyrazole Derivatives. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Chemical Resistance Selection Chart. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. 1H-Pyrazole, 4-bromo-1-methyl- | C4H5BrN2 | CID 167433 - PubChem [pubchem.ncbi.nlm.nih.gov]